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Unidentified Compound: C8H4CI2F3NO

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

N-(2,3-dichlorophenyl)-2,2,2-
Compound Name:
trifluoroacetamide

Cat. No.: B179200

A comprehensive search of chemical databases and scientific literature did not yield a known
compound with the precise molecular formula C8H4CI2F3NO. Consequently, an in-depth
technical guide as requested cannot be provided at this time.

The absence of information for a compound with this specific elemental composition suggests
that it may be a novel chemical entity that has not been synthesized or characterized, or that
the provided molecular formula may contain a typographical error.

For the benefit of researchers, scientists, and drug development professionals, this report
outlines the process undertaken to identify the compound and provides information on
structurally similar molecules that were identified during the search.

Search Methodology

A systematic search was conducted using the molecular formula C8H4CI2F3NO as the primary
query across multiple chemical and biological databases, including PubChem and other
scientific literature repositories. The search aimed to identify the compound's IUPAC name,
chemical structure, and any associated experimental data, such as physicochemical properties,
synthesis protocols, and biological activity.

Findings

The search did not retrieve any compound with the exact molecular formula C8H4CI2F3NO.
However, several compounds with similar elemental compositions were identified. It is possible
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that one of these represents the intended subject of the query. The closest matches found are
presented in Table 1.

Molecular Formula IUPAC Name PubChem CID

2-(3,4-dichloro-2-
C8HA4CI2FN o 130864137
fluorophenyl)acetonitrile

1-[4-chloro-3-
(trifluoromethyl)phenyl]-3-

C12H14CI2F3NO _ _ 132989411
(dimethylamino)propan-1-

one;hydrochloride

N-(2,4-dichlorophenyl)-1,1,1-
C7HACI2F3NO2S 90082
trifluoromethanesulfonamide

Table 1. Compounds with similar molecular formulas to C8H4CI2F3NO.

Limitations and Next Steps

Without a confirmed chemical identity for C8BH4CI2F3NO, it is impossible to fulfill the core
requirements of the requested technical guide, which include:

o Data Presentation: No quantitative data exists to be summarized.

o Experimental Protocols: No experimental procedures for synthesis or analysis can be
provided.

 Visualization: Signaling pathways and experimental workflows cannot be generated without a
known compound and its biological targets.

We recommend that the user verify the molecular formula for accuracy. If the formula is correct
and represents a novel compound, the following workflow would be necessary to generate the
requested information.

Caption: A generalized workflow for the characterization of a novel chemical compound.
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Should a corrected molecular formula be provided, a renewed search will be initiated to
compile the requested in-depth technical guide.

 To cite this document: BenchChem. [Unidentified Compound: C8H4CI2F3NO]. BenchChem,
[2025]. [Online PDF]. Available at: [https://www.benchchem.com/product/b179200#iupac-
name-for-c8h4cl2f3no]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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